Hydride
Overview
Description
Hydride is the general name for the hydrogen anion H(-), to be used without regard to the hydrogen nuclear mass (either for hydrogen in its natural abundance or where it is not desired to distinguish between the isotopes).
Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption.
Properties
CAS No. |
12184-88-2 |
|---|---|
Molecular Formula |
H- |
Molecular Weight |
1.008 g/mol |
IUPAC Name |
hydride |
InChI |
InChI=1S/H/q-1 |
InChI Key |
KLGZELKXQMTEMM-UHFFFAOYSA-N |
SMILES |
[H-] |
Canonical SMILES |
[H-] |
| 12184-88-2 | |
physical_description |
Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption. |
Origin of Product |
United States |
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